Cas no 929974-53-8 (2-amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide)

• Product Name: 2-amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide
• CAS No: 929974-53-8
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD09390004
• CID: 3155347
• PubChem ID: 135600461
• Update Time: 2025-08-05

2-amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide
• Z235349261
• AKOS026729265
• 3-hydroxy-5-imino-1-methyl-2H-pyrrole-4-carboxamide
• EN300-87302
• 929974-53-8
• CS-0288941

• MDL： MFCD09390004
• Inchi： 1S/C6H9N3O2/c1-9-2-3(10)4(5(9)7)6(8)11/h7,10H,2H2,1H3,(H2,8,11)
• InChI Key： WKJSXGCNBVHEIL-UHFFFAOYSA-N
• SMILES： OC1=C(C(N)=O)C(=N)N(C)C1

Computed Properties

• Exact Mass: 155.069476538Da
• Monoisotopic Mass: 155.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 90.4Ų

Additional information on 2-amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide

2-Amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide (CAS No. 929974-53-8)

2-Amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide is a compound with the CAS registry number 929974-53-8. This compound belongs to the class of organic compounds known as pyrrole derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecular structure of this compound consists of a pyrrole ring with substituents at positions 1, 2, 3, and 4, making it a derivative of pyrrole with specific functional groups that contribute to its reactivity and biological activity.

The pyrrole ring in this compound is a five-membered aromatic heterocycle containing one nitrogen atom. The substituents on the pyrrole ring include an amino group (-NH₂) at position 2, a methyl group (-CH₃) at position 1, an oxo group (=O) at position 4, and a carboxamide group (-CONH₂) at position 3. These functional groups not only influence the physical and chemical properties of the compound but also play a crucial role in its potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrrole derivatives in the development of new pharmaceutical agents. The presence of the amino and carboxamide groups in 2-amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide makes it a promising candidate for bioisosteric replacements in drug design. Bioisosterism involves the replacement of functional groups in a molecule with others that have similar physical and chemical properties but different biological activities. This approach is often used to optimize the pharmacokinetic properties of drugs, such as improving bioavailability or reducing toxicity.

In addition to its potential in drug design, this compound has shown interesting properties in catalytic applications. The pyrrole ring's ability to act as a coordinating ligand makes it suitable for use in transition metal-catalyzed reactions. Recent research has demonstrated that derivatives of pyrrole can enhance the catalytic activity of metals like palladium and nickel in reactions such as cross-coupling and hydrogenation. This suggests that 2-amino-1-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide could be explored as a ligand in catalytic systems for organic synthesis.

The carboxamide group in this compound is particularly significant due to its ability to form hydrogen bonds. This property is essential for interactions with biological molecules such as proteins and nucleic acids, making it relevant for studies in molecular recognition and supramolecular chemistry. Recent advancements in supramolecular chemistry have focused on designing molecules that can self-assemble into complex structures through non-covalent interactions like hydrogen bonding. The presence of both amino and carboxamide groups in this compound provides multiple sites for such interactions, making it a valuable tool for exploring self-assembling systems.

Furthermore, the amino group at position 2 introduces basicity into the molecule, which can influence its reactivity under different pH conditions. This property is advantageous in reactions where controlled protonation or deprotonation is required. For instance, amino-containing compounds are often used as buffers or pH regulators in biochemical assays and industrial processes.

The methyl group at position 1 contributes to the hydrophobicity of the molecule, which can affect its solubility and partitioning behavior between different phases. This is particularly important in drug delivery systems where solubility plays a critical role in bioavailability. Recent research has emphasized the need for drugs with optimal solubility profiles to ensure effective therapeutic outcomes without causing adverse effects due to poor absorption or distribution.

The oxo group at position 4 introduces ketonic character into the molecule, which can participate in various types of reactions such as enolate formation or conjugate additions. This functional group also increases the electron-deficient nature of the pyrrole ring, potentially enhancing its reactivity towards electrophilic substitution reactions. Such reactivity is valuable in organic synthesis where selective modification of heterocyclic rings is desired.

In terms of synthesis, 2-amino-1-methyl-4